1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile
Overview
Description
1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile, also known as 4-CPPC, is an organic compound belonging to the class of pyrrolidines. It is a colorless, crystalline solid with a molecular weight of 228.66 g/mol and a melting point of 93-94 °C. Due to its unique structure, 4-CPPC has a variety of applications in the fields of pharmaceuticals, materials science, and biochemistry.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile involves the reaction of 4-chlorobenzaldehyde with ethyl cyanoacetate to form 4-chloro-α-cyano-β-phenylacrolein. This intermediate is then reacted with proline to form the desired product.
Starting Materials
4-chlorobenzaldehyde, ethyl cyanoacetate, proline
Reaction
Step 1: 4-chlorobenzaldehyde is reacted with ethyl cyanoacetate in the presence of a base such as sodium ethoxide to form 4-chloro-α-cyano-β-phenylacrolein., Step 2: 4-chloro-α-cyano-β-phenylacrolein is then reacted with proline in the presence of a catalyst such as triethylamine to form 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile.
Scientific Research Applications
1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile has been extensively studied in the fields of pharmaceuticals, materials science, and biochemistry. In pharmaceuticals, 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile has been used as a potential therapeutic agent for the treatment of neurological disorders such as Alzheimer’s and Parkinson’s disease. In materials science, 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile has been used as a precursor for the synthesis of polymers and other materials. In biochemistry, 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile has been used as a probe molecule to study the structure and dynamics of proteins and other biological macromolecules.
Mechanism Of Action
The exact mechanism of action of 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile is not yet fully understood. However, studies have suggested that 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile may interact with certain proteins and receptors in the brain, leading to a variety of biochemical and physiological effects.
Biochemical And Physiological Effects
The biochemical and physiological effects of 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile have been studied in a variety of animal models. Studies have shown that 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile can alter the levels of neurotransmitters such as dopamine and serotonin, leading to an increase in locomotor activity and a decrease in anxiety-like behavior. In addition, 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile has been shown to improve cognitive functions such as learning and memory.
Advantages And Limitations For Lab Experiments
The use of 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile in laboratory experiments has a number of advantages. 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile is a relatively stable compound with a low toxicity profile, making it safe to use in experiments. In addition, 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile is relatively inexpensive and can be easily synthesized in the laboratory. However, the use of 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile in laboratory experiments is not without its limitations. The effects of 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile on biological systems are still not fully understood, and further research is needed in order to fully elucidate its mechanism of action.
Future Directions
The potential applications of 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile are vast and far-reaching. In the future, 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile could be used as a therapeutic agent for the treatment of neurological disorders such as Alzheimer’s and Parkinson’s disease. In addition, 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile could be used as a precursor for the synthesis of polymers and other materials. Further research is also needed to fully understand the biochemical and physiological effects of 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile on biological systems. Finally, 1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile could be used as a probe molecule to study the structure and dynamics of proteins and other biological macromolecules.
properties
IUPAC Name |
1-(4-chlorophenyl)-2-oxopyrrolidine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O/c12-9-1-3-10(4-2-9)14-6-5-8(7-13)11(14)15/h1-4,8H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKPAZZYGDHLPBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)C1C#N)C2=CC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401229556 |
Source
|
| Record name | 1-(4-Chlorophenyl)-2-oxo-3-pyrrolidinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401229556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Chlorophenyl)-2-oxopyrrolidine-3-carbonitrile | |
CAS RN |
930298-99-0 |
Source
|
| Record name | 1-(4-Chlorophenyl)-2-oxo-3-pyrrolidinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=930298-99-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(4-Chlorophenyl)-2-oxo-3-pyrrolidinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401229556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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